Cas no 15531-41-6 ( )
structure
Product Name:
CAS No:15531-41-6
MF:C6H12B2N2
MW:133.794880867004
CID:904212
PubChem ID:24193012
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
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- NSC-146248
- 15531-41-6
- NSC146248
- PUBCHEM_24193012
- DTXSID80638284
-
-
- Inchi： 1S/C6H12B2N2/c7-9-1-2-10(8,5-3-9)6-4-9/h1-6H2
- InChI Key： VZPGZFUGLFFDCW-UHFFFAOYSA-N
- SMILES： [N+]12([B-])CC[N+]([B-])(CC1)CC2 |^1:1,5|
Computed Properties
- Exact Mass: 134.1186587g/mol
- Monoisotopic Mass: 134.1186587g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 117
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0Ų
Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
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